Cas no 610-96-8 (Methyl 2-chlorobenzoate)

• Product Name: Methyl 2-chlorobenzoate
• CAS No: 610-96-8
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• MDL: MFCD00016337
• CID: 38834
• PubChem ID: 87566499
• Update Time: 2025-11-06

Methyl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chlorobenzoate
• Chlorobenzoic acid methyl ester
• Methyl-o-chlorobenzoate
• 2-chlorobenzoic acid methyl ester
• Benzoic acid,2-chloro-,methyl ester
• Benzoic acid,o-chloro-,methyl ester
• methyl chlorobenzoate
• methyl monochlorobenzoate
• Methyl o-chlorobenzoate
• methyl ortho-chlorobenzoate
• Methyl-2-chlorobenzoate
• 2-chloro-benzoic acid methyl ester
• SCHEMBL196555
• W-105198
• NSC 7320
• PS-5049
• 610-96-8
• CK2319
• CS-B1788
• DTXCID6024701
• AI3-23031
• SY009666
• Methyl 2-chlorobenzoate, >=98%
• Q27278677
• 6-Chlorobenzoic acid, methyl ester
• NSC7320
• EINECS 210-242-0
• Benzoic acid, o-chloro-, methyl ester
• UNII-G344NES07R
• Tox21_302014
• CAS-610-96-8
• NSC-7320
• NS00034565
• AKOS008907562
• NCGC00256193-01
• Benzoic acid, 2-chloro-, methyl ester
• CHEMBL3188361
• A833042
• G344NES07R
• DTXSID8044701
• 2-Chlorobenzoic acid, methyl ester
• FT-0611915
• InChI=1/C8H7ClO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,1H
• EN300-748893
• MFCD00016337
• Methyl 2-Chlorobenzoate,98%
• DB-053791
• Benzoic acid, o-chloro-, methyl ester (8CI)
• STL303725
• M60095
• FM64250
• 210-242-0

• MDL： MFCD00016337
• Inchi： 1S/C8H7ClO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,1H3
• InChI Key： JAVRNIFMYIJXIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=O)OC
• BRN： 1364684

Computed Properties

• Exact Mass: 170.01300
• Monoisotopic Mass: 170.013457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: No data available
• Density: 1.191 g/mL at 25 °C(lit.)
• Melting Point: 233-235 °C
• Boiling Point: 230°C(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.536(lit.)
• PSA: 26.30000
• LogP: 2.12660

Methyl 2-chlorobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 2-chlorobenzoate

Methyl 2-chlorobenzoate (CAS No. 610-96-8): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-chlorobenzoate (CAS No. 610-96-8) is a versatile organic compound that has garnered significant attention in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which consists of a benzene ring substituted with a chlorine atom at the 2-position and an ester group at the 3-position. The combination of these functional groups imparts Methyl 2-chlorobenzoate with a range of useful properties that make it an important intermediate in the synthesis of more complex molecules.

The physical and chemical properties of Methyl 2-chlorobenzoate have been extensively studied. It is a colorless to pale yellow liquid with a characteristic aromatic odor. The compound has a molecular weight of 156.59 g/mol and a boiling point of approximately 247°C at atmospheric pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various synthetic processes.

In the pharmaceutical industry, Methyl 2-chlorobenzoate serves as a key intermediate in the synthesis of several important drugs. For instance, it is used in the production of antibiotics, anti-inflammatory agents, and analgesics. Recent research has highlighted its potential in the development of novel drug candidates. A study published in the Journal of Medicinal Chemistry in 2021 reported the use of Methyl 2-chlorobenzoate as a building block in the synthesis of new anti-cancer compounds. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceuticals, Methyl 2-chlorobenzoate finds applications in the agrochemical industry. It is used as an intermediate in the synthesis of herbicides and insecticides. The compound's reactivity and functional group versatility make it an attractive choice for developing new agrochemical formulations. A recent study published in Pesticide Biochemistry and Physiology explored the use of Methyl 2-chlorobenzoate derivatives as selective herbicides with improved efficacy and reduced environmental impact.

In materials science, Methyl 2-chlorobenzoate is utilized in the synthesis of polymers and coatings. Its ability to undergo various chemical reactions, such as esterification and nucleophilic substitution, makes it a valuable monomer or co-monomer in polymer synthesis. Research published in Polymer Chemistry in 2020 demonstrated the use of Methyl 2-chlorobenzoate to create novel polymeric materials with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as electronics, automotive components, and biomedical devices.

The environmental impact of Methyl 2-chlorobenzoate has also been a subject of recent studies. While it is generally considered to have low toxicity and environmental persistence when used properly, there is ongoing research to ensure its safe handling and disposal. A study published in Environmental Science & Technology in 2019 evaluated the biodegradability and ecotoxicity of Methyl 2-chlorobenzoate. The results indicated that under controlled conditions, the compound can be effectively degraded by microbial action, reducing its potential environmental impact.

In conclusion, Methyl 2-chlorobenzoate (CAS No. 610-96-8) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an essential intermediate in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new possibilities for its use, highlighting its importance as a building block for innovative products and technologies.